N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C22H21NO2S/c1-25-22(12-18-4-2-3-5-19(18)13-22)15-23-21(24)17-8-6-16(7-9-17)20-10-11-26-14-20/h2-11,14H,12-13,15H2,1H3,(H,23,24)
• InChI Key: FKXBDADMUYPQLH-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=CC=C(C=C3)C4=CSC=C4
• Molecular Formula: C22H21NO2S
• Molecular Weight: 363.5 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-4-(thiophen-3-yl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of benzamides and has been synthesized through a multistep process involving several chemical reactions.

Scientific Research Applications

Biological Activities of Related Compounds

Compounds with structural similarities, such as thiophene-3-carboxamide derivatives, have shown antibacterial and antifungal activities . These activities are attributed to the molecular conformation and intermolecular interactions that these compounds can engage in, such as hydrogen bonding, which may influence their biological effectiveness (Vasu et al., 2005). Similarly, benzodifuranyl derivatives and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and exhibited analgesic and anti-inflammatory activities , indicating potential for pharmacological applications (A. Abu‐Hashem et al., 2020).

Synthetic Applications

The enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate highlights the synthetic utility of related compounds in producing biologically active molecules, which could potentially include derivatives like the compound (O. Calvez et al., 1998). Additionally, the development of novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide and its analysis through X-ray diffraction and DFT calculations underline the importance of structural characterization in understanding the reactivity and properties of such compounds (S. Demir et al., 2015).

Chemical Properties and Interactions

Studies on closely related benzamides have elucidated molecular conformations and supramolecular aggregation modes , which are crucial for understanding the chemical behavior and potential interactions of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-4-(thiophen-3-yl)benzamide. For instance, the investigation of N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides revealed diverse modes of hydrogen bonding and π-π stacking interactions, influencing their aggregation and potentially their bioactivity (B. K. Sagar et al., 2018).